Cas no 191342-39-9 (Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-3-methyl-, (1R,2R,3R,5S,6R)-rel-)

• Product Name: Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-3-methyl-, (1R,2R,3R,5S,6R)-rel-
• CAS No: 191342-39-9
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 115985
• PubChem ID: 45089521
• Update Time: 2025-04-18

Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-3-methyl-, (1R,2R,3R,5S,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-2,6-dicarboxylicacid, 2-amino-3-methyl-, (1R,2R,3R,5S,6R)-rel-
• Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-3-methyl-,
• Bicyclo[3.1.0]hexane-2,6-dicarboxylic acid, 2-amino-3-methyl-
• 191342-39-9
• SCHEMBL8763860

• Inchi： 1S/C9H13NO4/c1-3-2-4-5(7(11)12)6(4)9(3,10)8(13)14/h3-6H,2,10H2,1H3,(H,11,12)(H,13,14)
• InChI Key： XMDHIHAVEVYYTH-UHFFFAOYSA-N
• SMILES： OC(C1C2CC(C)C(C(=O)O)(C21)N)=O

Computed Properties

• Exact Mass: 199.084
• Monoisotopic Mass: 199.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: -2.8